Cas no 148915-78-0 (Benzoic acid,2-amino-5-hydroxy-, 10-methylundecyl ester)

• Product Name: Benzoic acid,2-amino-5-hydroxy-, 10-methylundecyl ester
• CAS No: 148915-78-0
• Molecular Formula: C₁₉H₃₁NO₃
• Molecular Weight: 321.45434
• CID: 172436
• PubChem ID: 192423

Benzoic acid,2-amino-5-hydroxy-, 10-methylundecyl ester Properties

Names and Identifiers

• Benzoic acid,2-amino-5-hydroxy-, 10-methylundecyl ester
• 10-methylundecyl 2-amino-5-hydroxybenzoate
• BU 4601 C
• BU-4601 C
• Isolauryl 5-hydroxyanthranilate
• CHEBI:198972
• SCHEMBL9497966
• 148915-78-0
• DTXSID60164137

• InChIKey： VTMIHLZFVYDESV-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H31NO3/c1-15(2)10-8-6-4-3-5-7-9-13-23-19(22)17-14-16(21)11-12-18(17)20/h11-12,14-15,21H,3-10,13,20H2,1-2H3
• SMILES： CC(CCCCCCCCCOC(C1C=C(O)C=CC=1N)=O)C

Computed Properties

• Exact Mass: 321.23
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 12
• Monoisotopic Mass: 321.23
• Heavy Atom Count: 23
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Refractive Index: 1.525
• Boiling Point: 471.3°Cat760mmHg
• Flash Point: 238.8°C
• Density: 1.036

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters